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Compound of Interest

Compound Name: 2-Methoxyacetamide

Cat. No.: B107977 Get Quote

An In-depth Technical Guide to 2-Methoxyacetamide: Structure, Synthesis, and Analysis

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Methoxyacetamide (CAS No:

16332-06-2), a versatile organic compound. Intended for researchers, scientists, and

professionals in drug development, this document delves into its chemical identity,

physicochemical properties, synthetic routes, and detailed analytical methodologies. The focus

is on providing practical, field-proven insights and robust, self-validating protocols.

Core Identity and Physicochemical Characteristics
2-Methoxyacetamide is an organic compound classified as a primary amide and an ether.[1]

Its structure consists of an acetamide backbone with a methoxy group attached to the alpha-

carbon.[1] This arrangement of functional groups dictates its chemical properties and reactivity.

Chemical Structure
The fundamental structure of 2-Methoxyacetamide is depicted below.
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Sample Preparation Instrumental Analysis Data Processing

Sample Weighing & Dissolution Filtration / Derivatization (if needed) Injection Separation (GC/HPLC) Detection (MS/FID/UV) Peak Integration & Identification Quantification Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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